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Compound of Interest

Compound Name: TRV055 hydrochloride

Cat. No.: B10855222

Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the preparation, storage, and handling of TRV055
hydrochloride stock solutions for in vitro studies.

Introduction
TRV055 hydrochloride is a G protein-biased agonist of the angiotensin II type 1 receptor

(AT1R).[1][2][3] It selectively activates the Gαq-mediated signaling pathway, leading to the

upregulation of transforming growth factor-beta 1 (TGF-β1) and phosphorylated extracellular

signal-regulated kinase 1/2 (p-ERK1/2).[1][2][3] This selective agonism makes TRV055 a

valuable tool for investigating the physiological and pathological roles of G protein-biased

signaling of AT1Rs, particularly in processes such as fibroblast proliferation and collagen

secretion.[1][2] Accurate and consistent preparation of stock solutions is critical for obtaining

reliable and reproducible experimental results.
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Parameter Value Reference

Molecular Formula C42H58ClN9O9 [1]

Molecular Weight 868.42 g/mol [1]

Appearance White to off-white solid [1][2]

Purity

Refer to the Certificate of

Analysis (CoA) provided by the

supplier.

Solubility and Solvent Selection
TRV055 hydrochloride is soluble in water.[1][3] For consistent results, it is recommended to

use sterile, nuclease-free water.

Solvent Solubility Notes Reference

Water (H₂O)
≥ 50 mg/mL (57.58

mM)

Saturation may not

have been reached at

this concentration.

[1][3]

Water (H₂O)
33.33 mg/mL (40.06

mM)

Requires sonication

and pH adjustment to

2 with 1M HCl.

[2]

Note: The choice of solvent and concentration may depend on the specific requirements of the

downstream application. For most cell-based assays, dissolving in water is sufficient.

Experimental Protocols
Materials and Equipment

TRV055 hydrochloride powder

Sterile, nuclease-free water

Calibrated analytical balance
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Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Optional: Sonicator, pH meter, 1M HCl

0.22 µm sterile syringe filter
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Figure 1: Workflow for preparing TRV055 hydrochloride stock solution.
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Step-by-Step Protocol
Equilibrate: Allow the vial of TRV055 hydrochloride powder to reach room temperature for

at least 60 minutes before opening to prevent condensation.

Weigh: On a calibrated analytical balance, carefully weigh the desired amount of TRV055
hydrochloride powder.

Reconstitute: Add the calculated volume of sterile water to the powder to achieve the desired

stock concentration. Refer to Table 3 for common concentrations.

Dissolve: Vortex the solution until the powder is completely dissolved. If necessary, sonicate

the solution to aid dissolution.[2]

Sterile Filtration: For use in cell culture, it is recommended to sterilize the stock solution by

passing it through a 0.22 µm syringe filter into a sterile tube.[1][2]

Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the

stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1][2]

Storage: Store the aliquots at the recommended temperature.

Stock Solution Concentration Calculator
To prepare a stock solution of a specific concentration, use the following formula:

Volume of Solvent (mL) = Mass of Compound (mg) / (Desired Concentration (mM) * Molecular

Weight ( g/mol )) * 1000
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Desired Stock
Concentration

Mass of TRV055
Hydrochloride

Volume of Water to Add

1 mM 1 mg 1.1515 mL

5 mg 5.7576 mL

10 mg 11.5152 mL

5 mM 1 mg 0.2303 mL

5 mg 1.1515 mL

10 mg 2.3030 mL

10 mM 1 mg 0.1152 mL

5 mg 0.5758 mL

10 mg 1.1515 mL

Data adapted from MedChemExpress.[1]

Storage and Stability
Proper storage is crucial to maintain the biological activity of the TRV055 hydrochloride stock

solution.

Storage Condition Shelf Life Notes Reference

-20°C Up to 1 month

Store in tightly sealed

vials, protected from

moisture.

[1][3]

-80°C Up to 6 months

Store in tightly sealed

vials, protected from

moisture. One source

also recommends

protection from light

and storage under

nitrogen.

[1][2][3]
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Important Considerations:

Avoid repeated freeze-thaw cycles.[1][2]

Before use, allow an aliquot to thaw completely at room temperature.

Long-term storage of peptide solutions is generally not recommended.

Mechanism of Action and Signaling Pathway
TRV055 is a G protein-biased agonist for the angiotensin II type 1 receptor (AT1R).[4] Upon

binding, it preferentially activates the Gαq protein signaling cascade, while having a lesser

effect on the β-arrestin pathway.[4][5] This leads to downstream activation of specific cellular

responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b10855222/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-trv055-hydrochloride-stock-solution-preparation
https://www.benchchem.com/product/b10855222?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855222?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. file.medchemexpress.com [file.medchemexpress.com]

4. Structural insights into ligand recognition and activation of angiotensin receptors - PMC
[pmc.ncbi.nlm.nih.gov]

5. Structural insights into angiotensin receptor signaling modulation by balanced and biased
agonists - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for TRV055
Hydrochloride Stock Solution Preparation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855222/docs#application-notes-and-protocols-for-
trv055-hydrochloride-stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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